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Compound of Interest

Compound Name: 2,3-Dimethyl-3-hexanol

Cat. No.: B1581839 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,3-Dimethyl-3-hexanol.
Adherence to these procedures is vital for ensuring laboratory safety and regulatory

compliance.

Chemical Profile: 2,3-Dimethyl-3-hexanol is a flammable liquid and vapor that can cause skin,

eye, and respiratory irritation.[1][2] Understanding its properties is the first step toward safe

handling.

Property Value

CAS Number 4166-46-5[1][3]

Molecular Formula C8H18O[3][4]

Molar Mass 130.23 g/mol [3][4]

Flash Point 49°C (120.2°F)[3]

Boiling Point 157-159°C[3]

Hazards Flammable liquid (Category 3)[5][6]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1581839?utm_src=pdf-interest
https://www.benchchem.com/product/b1581839?utm_src=pdf-body
https://www.benchchem.com/product/b1581839?utm_src=pdf-body
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate PPE is mandatory to minimize exposure and prevent accidents. The following table

summarizes the required PPE for handling 2,3-Dimethyl-3-hexanol.

Protection Type Specification Rationale

Eye and Face Protection

Chemical splash goggles or a

face shield worn over safety

glasses.[2][7][8]

Protects against splashes that

can cause serious eye

irritation.

Hand Protection

Chemical-resistant gloves.

Nitrile, Neoprene, or Butyl

rubber are recommended for

handling alcohols.[2][9] For

incidental contact, 4mil nitrile

gloves are generally sufficient.

For extended contact or

handling larger volumes,

heavier-duty gloves are

necessary.[7] Always inspect

gloves for degradation or

punctures before use.

Prevents skin contact, which

can cause irritation and

defatting of the skin.[7]

Body Protection

A flame-resistant lab coat or a

100% cotton lab coat is

required.[1][7] Wear full-length

pants and closed-toe shoes.[3]

[7]

Protects skin from splashes

and provides a barrier in case

of a small fire. Synthetic

materials that can melt are to

be avoided.[1]

Respiratory Protection

Not typically required when

working in a well-ventilated

area or a chemical fume hood.

[3] If work outside a fume hood

is necessary and vapors may

be inhaled, a NIOSH-approved

respirator with an organic

vapor cartridge may be

required.[10]

Prevents inhalation of vapors,

which can cause respiratory

tract irritation.[2]
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Operational Plan: Step-by-Step Handling Protocol
Following a systematic procedure is essential for the safe handling of flammable liquids like

2,3-Dimethyl-3-hexanol.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational and available for the procedure.[1][3]

Clear the work area of all unnecessary equipment and ignition sources (e.g., hot plates,

open flames, electrical equipment with frayed cords).[1][4]

Have a spill kit readily accessible, containing non-flammable absorbent materials like sand or

cat litter.[1] Do not use paper towels for spill cleanup.[1]

Locate the nearest fire extinguisher, safety shower, and eyewash station.

2. Donning PPE:

Put on all required PPE as specified in the table above before handling the chemical.

3. Chemical Handling:

Conduct all work involving 2,3-Dimethyl-3-hexanol inside a chemical fume hood to minimize

vapor inhalation.[3][4]

Use only non-sparking tools and equipment to prevent ignition of flammable vapors.[1]

When transferring the liquid, ground and bond containers to prevent static discharge,

especially with larger volumes.[4]

Keep containers tightly closed when not in use.[1][3]

4. Post-Handling:

Wipe down the work area with an appropriate solvent.

Properly remove and dispose of contaminated gloves and any other disposable PPE.
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Wash hands thoroughly with soap and water after handling the chemical.

Disposal Plan
Proper disposal of 2,3-Dimethyl-3-hexanol and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing 2,3-Dimethyl-3-hexanol in a designated, properly labeled

hazardous waste container.[5] The container must be compatible with the chemical and have

a secure, tight-fitting lid.[11][12]

Do not mix this waste with incompatible materials, such as strong oxidizing agents.[1][11]

Label the waste container clearly with "Hazardous Waste," the full chemical name ("2,3-
Dimethyl-3-hexanol"), and the associated hazards (e.g., "Flammable Liquid").[5]

2. Contaminated Materials:

Any materials that have come into contact with 2,3-Dimethyl-3-hexanol, such as pipette

tips, absorbent pads from spill cleanups, and contaminated gloves, must also be disposed of

as hazardous waste.[1][7]

3. Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and cool area, away

from ignition sources.[3][12] A flammable storage cabinet is the recommended storage

location.[3][12]

Keep the waste container closed at all times, except when adding waste.[5][13]

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EH&S) department or a licensed chemical waste disposal company.[1][5]

[12]
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Never pour 2,3-Dimethyl-3-hexanol down the drain.[5][11]

Workflow for Handling 2,3-Dimethyl-3-hexanol

Preparation

Handling

Cleanup & Disposal

Waste Management

1. Prepare Work Area
(Fume Hood, No Ignition Sources)

2. Assemble PPE

4. Don PPE

3. Locate Spill Kit & Safety Equipment

5. Handle Chemical in Fume Hood

6. Collect Liquid & Solid Waste

7. Decontaminate Work Area

8. Doff & Dispose of PPE

9. Wash Hands

10. Store Waste in Flammable Cabinet

11. Arrange for Professional Disposal

End

Start

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1581839?utm_src=pdf-body
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1581839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,3-Dimethyl-3-hexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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